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This whitepaper details the discovery and development history of Redta, a novel therapeutic
agent. It is intended for researchers, scientists, and drug development professionals, providing
a comprehensive overview of the core preclinical and early clinical data.

Executive Summary

Redta is a first-in-class small molecule inhibitor of Redox-sensitive Kinase 1 (RSK1), a key
enzyme implicated in the pathogenesis of fibrotic diseases. By selectively targeting the ATP-
binding site of activated RSK1 in a redox-dependent manner, Redta effectively attenuates the
downstream signaling cascade that leads to excessive extracellular matrix deposition. This
document outlines the discovery of Redta, its mechanism of action, and a summary of its
preclinical and Phase I clinical development.

Discovery and Rationale

The discovery of Redta originated from a high-throughput screening campaign aimed at
identifying inhibitors of kinases involved in cellular stress responses. Initial hits were optimized
through a structure-activity relationship (SAR) program, leading to the identification of Redta as
a potent and selective inhibitor of RSK1. The rationale for targeting RSK1 was based on its
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known role in mediating pro-fibrotic signaling pathways in response to oxidative stress, a
common feature of many fibrotic conditions.

Preclinical Development
In Vitro Pharmacology

Redta demonstrated potent and selective inhibition of RSK1 in various in vitro assays. The key
pharmacological parameters are summarized in the table below.

Assay Type Parameter Value
Enzymatic Assay IC50 15 nM
Cell-based Assay EC50 150 nM
Kinase Selectivity Panel S-score (10) 0.02
hERG Channel Assay IC50 > 30 uM

In Vivo Efficacy

The efficacy of Redta was evaluated in a bleomycin-induced pulmonary fibrosis mouse model.
Treatment with Redta resulted in a significant reduction in lung collagen content and improved
lung function.

. Lung Collagen (p
Animal Model Treatment Group Ashcroft Score

g/lung )

Bleomycin-induced

Pulmonary Fibrosis Vehicle 350 £ 25 6.5+0.8

(Mouse)

Redta (10 mg/kg) 180 + 15 3.2+05

Redta (30 mg/kg) 120+ 10 21+£04
Pharmacokinetics
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Pharmacokinetic studies were conducted in rats and dogs to assess the drug's absorption,
distribution, metabolism, and excretion (ADME) properties.

. Dose Cmax AUC Bioavaila
Species Route Tmax (h) .
(mgl/kg) (ng/mL) (ng-h/mL)  Dbility (%)
Rat 10 v 2500 0.1 3200 -
30 PO 800 1.0 4500 47
Dog 5 v 1800 0.1 2100 -
10 PO 550 2.0 3800 60

Experimental Protocols
RSK1 Enzymatic Assay

Objective: To determine the in vitro potency of Redta against recombinant human RSK1.
Methodology:

e Recombinant human RSK1 (10 nM) was incubated with varying concentrations of Redta (0.1
nM to 100 uM) in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01%
Brij-35) for 15 minutes at room temperature.

e The kinase reaction was initiated by the addition of 10 uM ATP and 1 uM of a fluorescently
labeled peptide substrate.

e The reaction was allowed to proceed for 60 minutes at room temperature and was then
stopped by the addition of 10 mM EDTA.

» The amount of phosphorylated substrate was quantified using a fluorescence polarization
plate reader.

e |C50 values were calculated by fitting the data to a four-parameter logistic equation.

Cell-based TGF-f Induced Collagen Expression Assay

Objective: To assess the functional activity of Redta in a cellular model of fibrosis.
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Methodology:

Human lung fibroblasts were seeded in 96-well plates and allowed to adhere overnight.

o Cells were serum-starved for 24 hours and then pre-incubated with varying concentrations of
Redta (1 nM to 100 puM) for 1 hour.

» Fibrosis was induced by the addition of 10 ng/mL of TGF-(3.

 After 48 hours of incubation, the supernatant was collected to measure secreted collagen
levels using a Sircol assay.

o Cell viability was assessed in parallel using a resazurin-based assay to control for
cytotoxicity.

o EC50 values were determined by normalizing the collagen expression data to the vehicle-
treated control and fitting to a sigmoidal dose-response curve.

Visualizations

Signaling Pathway of Redta's Mechanism of Action "dot

/ Nodes ROS [label="Oxidative Stress\n(ROS)", fillcolor="#F1F3F4", fontcolor="#202124"];
TGFb [label="TGF-B", fillcolor="#F1F3F4", fontcolor="#202124"]; TGFbR [label="TGF-3
Receptor”, fillcolor="#FBBCO05", fontcolor="#202124"]; MAPKKK [label="MAPKKK",
fillcolor="#FBBCO05", fontcolor="#202124"]; MAPKK [label="MAPKK", fillcolor="#FBBC05",
fontcolor="#202124"]; MAPK [label="MAPK", fillcolor="#FBBCO05", fontcolor="#202124"]; RSK1
[label="RSK1", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TranscriptionFactors
[label="Transcription Factors\n(e.g., Smad, AP-1)", fillcolor="#34A853", fontcolor="#FFFFFF"];
GeneExpression [label="Pro-fibrotic\nGene Expression", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Fibrosis [label="Fibrosis", fillcolor="#202124", fontcolor="#FFFFFF"];
Redta [label="Redta", shape=ellipse, fillcolor="#FFFFFF", style="filled,dashed",
fontcolor="#EA4335"];

// Edges ROS -> MAPKKK; TGFb -> TGFbR; TGFbR -> MAPKKK; MAPKKK -> MAPKK;
MAPKK -> MAPK; MAPK -> RSK1; RSK1 -> TranscriptionFactors; TranscriptionFactors ->
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GeneExpression; GeneExpression -> Fibrosis; Redta -> RSK1 [arrowhead=tee, style=dashed,
color="#EA4335"];

/I Layout adjustments rankdir=TB; {rank=same; ROS; TGFb} }

Caption: High-throughput screening cascade for the identification of Redta.

Conclusion

The discovery and preclinical development of Redta have established it as a promising
therapeutic candidate for the treatment of fibrotic diseases. Its novel mechanism of action,
potent in vitro and in vivo activity, and favorable pharmacokinetic profile support its continued
clinical development. Phase | clinical trials have demonstrated a good safety and tolerability
profile, and Phase Il studies are currently being planned to evaluate its efficacy in patients.

o To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Development of Redta]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-to-the-
discovery-and-development-of-redta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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